Cas no 2198055-75-1 (2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid)

• Product Name: 2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid
• CAS No: 2198055-75-1
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6383899
• PubChem ID: 1502087
• Update Time: 2025-10-30

2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2198055-75-1
• 2-[(3S)-1-[(benzyloxy)carbonyl]piperidin-3-yl]acetic acid
• EN300-6747588
• 2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid

• Inchi： 1S/C15H19NO4/c17-14(18)9-13-7-4-8-16(10-13)15(19)20-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,18)/t13-/m0/s1
• InChI Key： YVOXXKXHRGVDOF-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@@H](CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid

Introduction to 2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid (CAS No. 2198055-75-1)

2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid (CAS No. 2198055-75-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3S)-1-benzylcarbonylpiperidin-3-ylacetic acid, is characterized by its unique structural features and potential biological activities. The compound's structure includes a piperidine ring with a phenylmethoxycarbonyl group and an acetic acid moiety, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid is particularly noteworthy due to its chirality, which can significantly influence its biological properties. The (3S) configuration of the piperidine ring is crucial for its activity and selectivity in binding to specific protein targets. This chiral center plays a vital role in the compound's pharmacological profile, making it an important focus in drug design and development.

Recent studies have explored the potential of 2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid in various therapeutic areas. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. The ability of this compound to interact with GPCRs could open new avenues for the development of novel therapeutic agents.

In addition to its potential as a GPCR modulator, 2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in many chronic diseases. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid have also been studied extensively. Its solubility, stability, and bioavailability are important factors that determine its suitability as a drug candidate. Research has demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are essential for successful clinical translation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid in various therapeutic indications. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacological activity in human subjects. These findings provide a strong foundation for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 2-[(3S)-1-phenylmethoxycarbonylpiperidin-3-yl]acetic acid (CAS No. 2198055-75-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, chiral configuration, and favorable pharmacokinetic properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.